

Application Notes & Protocols: Leveraging 2-Deoxy-D-glucose in Metabolic Research

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-Deoxy-beta-D-ribofuranose

CAS No.: 22900-10-3

Cat. No.: B1277164

[Get Quote](#)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of 2-Deoxy-D-glucose as a Metabolic Probe

2-Deoxy-D-glucose (2-DG) is a powerful research tool and a structural analog of glucose, distinguished by the replacement of the hydroxyl group at the C-2 position with a hydrogen atom.^{[5][6]} This seemingly minor modification has profound biological consequences, preventing its downstream metabolism and making it an invaluable molecule for interrogating the intricate pathways of glucose transport and glycolysis.

The primary utility of 2-DG in metabolic studies stems from a "trap" mechanism. It is recognized and transported into cells by the same glucose transporters (GLUTs) that facilitate glucose entry.^{[7][8][9]} Once inside the cell, the enzyme hexokinase phosphorylates 2-DG, forming 2-deoxy-D-glucose-6-phosphate (2-DG6P).^{[5][8][10]} Unlike glucose-6-phosphate, 2-DG6P cannot be isomerized by phosphoglucose isomerase to proceed through the glycolytic pathway.^{[7][8][11]} This charged, membrane-impermeable molecule becomes effectively trapped, and its

intracellular accumulation serves as a direct and quantifiable proxy for the rate of glucose uptake.[\[6\]](#)[\[10\]](#)[\[12\]](#)


This guide provides an in-depth exploration of the mechanisms, applications, and detailed protocols for using 2-DG to advance metabolic research, particularly in the fields of oncology, diabetes, and neurobiology.

Pillar 1: The Biochemical Mechanism of 2-DG Action

The efficacy of 2-DG as a metabolic inhibitor is rooted in its ability to competitively antagonize glucose at the initial, rate-limiting steps of glycolysis.

- **Competitive Uptake:** 2-DG directly competes with glucose for binding to GLUT transporters on the cell surface.[\[8\]](#)[\[9\]](#)[\[13\]](#) Therefore, in experimental settings, the concentration of glucose in the medium can influence the rate of 2-DG uptake.
- **Phosphorylation and Trapping:** Upon entering the cytosol, hexokinase, the first enzyme in the glycolytic pathway, phosphorylates 2-DG to 2-DG6P.[\[11\]](#)[\[14\]](#)
- **Enzymatic Inhibition:** The accumulation of 2-DG6P exerts a dual inhibitory effect. It acts as a competitive inhibitor of hexokinase, reducing the phosphorylation of glucose itself.[\[11\]](#)[\[15\]](#) Furthermore, it inhibits phosphoglucose isomerase, the enzyme responsible for the second step of glycolysis.[\[5\]](#)[\[8\]](#)[\[9\]](#)
- **Metabolic Consequences:** This blockade of glycolysis leads to several critical downstream effects:
 - **ATP Depletion:** By halting the primary pathway for rapid ATP production, 2-DG can induce a state of metabolic stress and energy depletion, which is particularly effective against cells highly dependent on glycolysis.[\[14\]](#)[\[16\]](#)
 - **Induction of Oxidative Stress:** Inhibition of glycolysis can shunt glucose towards the pentose phosphate pathway (PPP). However, the overall disruption of glucose metabolism can impair the production of NADPH, a key molecule for regenerating the antioxidant glutathione, leading to increased oxidative stress.[\[11\]](#)[\[17\]](#)[\[18\]](#)[\[19\]](#)

- Interference with N-linked Glycosylation: 2-DG can also interfere with mannose metabolism and inhibit N-linked glycosylation of proteins in the endoplasmic reticulum (ER), leading to ER stress and activation of the unfolded protein response (UPR).^[7]^[17]^[20] This represents a significant, non-glycolytic mechanism of its cytotoxicity.



[Click to download full resolution via product page](#)

Caption: Mechanism of 2-Deoxy-D-glucose (2-DG) action.

Pillar 2: Core Applications & Experimental Protocols

Application 1: Quantifying Cellular Glucose Uptake

The most common application of 2-DG is in measuring the rate of glucose transport into cells. This is a cornerstone assay in diabetes research for studying insulin resistance and in oncology to characterize the metabolic phenotype of cancer cells.[\[10\]](#)

Principle: The amount of 2-DG6P that accumulates inside cells over a specific period is directly proportional to the activity of glucose transporters.[\[10\]](#) This accumulation can be quantified using various methods, including radiolabeled 2-DG ($[^3\text{H}]$ or $[^{14}\text{C}]$), fluorescent 2-DG analogs (e.g., 2-NBDG), or enzymatic, non-radioactive assays that measure 2-DG6P.[\[6\]](#)[\[10\]](#)[\[21\]](#)

Protocol: Non-Radioactive, Luminescent Glucose Uptake Assay

This protocol is a synthesized example based on commercially available kits and provides a robust, high-throughput method for measuring glucose uptake.

Materials:


- Cells of interest (e.g., 3T3-L1 adipocytes, L6 myotubes, or cancer cell lines)
- 96-well cell culture plates (white, clear-bottom for adherent cells)
- Culture medium (e.g., DMEM) with and without glucose
- Krebs-Ringer-Phosphate-HEPES (KRPH) buffer or similar
- 2-Deoxy-D-glucose (2-DG) solution
- Insulin or other stimulators/inhibitors (e.g., Phloretin)
- Lysis Buffer
- Neutralization Buffer
- Detection Reagent containing G6PDH, NADP⁺, luciferase, and substrate (as supplied in kits like Promega's Glucose Uptake-Glo™)[\[12\]](#)

- Luminometer

Step-by-Step Methodology:

- **Cell Seeding:** Seed cells in a 96-well plate at a density that ensures they are in a logarithmic growth phase and form a confluent monolayer on the day of the assay (e.g., $2-5 \times 10^4$ cells/well).[\[22\]](#) Culture overnight.
- **Serum Starvation (Optional but Recommended):** To reduce basal glucose uptake, replace the growth medium with a low-serum (e.g., 0.5% FBS) medium and incubate for 2-4 hours or overnight, depending on the cell type.
- **Glucose Starvation:** Gently wash cells twice with glucose-free medium or KRPB buffer. Then, incubate the cells in glucose-free medium for 40-60 minutes. This step is critical to deplete intracellular glucose stores and maximize the uptake of 2-DG.
- **Treatment/Stimulation:** Add your test compounds (e.g., insulin for stimulating uptake, or inhibitors) at the desired concentrations. For a positive control, add an insulin stimulant. For a negative control, add a glucose transport inhibitor like phloretin.[\[22\]](#)[\[23\]](#) Incubate for the appropriate time (e.g., 15-30 minutes for insulin).
- **2-DG Uptake:** Add 2-DG to each well to a final concentration of 0.1-1 mM. The optimal concentration should be determined empirically. Incubate for 10-30 minutes. It is crucial that this uptake period is short and within the linear range of uptake for the specific cell line.
- **Terminate Uptake & Lyse Cells:** Remove the 2-DG solution and wash the cells rapidly three times with ice-cold PBS or KRPB buffer to stop uptake and remove extracellular 2-DG. Add Lysis Buffer and incubate as per the manufacturer's instructions (e.g., 20 minutes at 37°C) to release intracellular contents.[\[23\]](#)
- **Neutralization:** Add Neutralization Buffer to each well to adjust the pH for the subsequent enzymatic reaction.[\[12\]](#)[\[23\]](#)
- **Detection:** Add the Detection Reagent to each well. This reagent contains Glucose-6-Phosphate Dehydrogenase (G6PDH), which will oxidize the accumulated 2-DG6P, reducing NADP⁺ to NADPH. The NADPH is then used by a reductase/luciferase system to generate a luminescent signal.[\[12\]](#)

- **Measurement:** Incubate the plate at room temperature for 30-60 minutes, protected from light. Measure luminescence using a plate-reading luminometer. The signal is directly proportional to the amount of 2-DG taken up by the cells.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for a non-radioactive glucose uptake assay.

Quantitative Data Summary

Parameter	Cell Type	Typical Concentration	Purpose	Reference(s)
2-DG	Various Cancer Lines	1-10 mM	Glycolysis Inhibition / Cytotoxicity	[19][24]
2-DG	3T3-L1 Adipocytes	0.1-1 mM	Glucose Uptake Measurement	[23]
Insulin	3T3-L1 Adipocytes	1 μ M	Stimulate Glucose Uptake	[23]
Phloretin	Jurkat Cells	1X (kit-specific)	Inhibit Glucose Uptake (Control)	[22]
N-acetylcysteine	HeLa Cells	30 mM	Protect against 2-DG toxicity	[19]

Application 2: Investigating the Warburg Effect and Glycolytic Dependence

Cancer cells often display a high rate of glycolysis even in the presence of ample oxygen, a phenomenon known as the "Warburg effect".[5][13][14] 2-DG is a classic tool used to probe this

metabolic dependency. By inhibiting glycolysis, researchers can assess how reliant a cancer cell is on this pathway for survival and proliferation.

Protocol: Glycolysis Stress Test using a Seahorse XF Analyzer


This protocol measures the extracellular acidification rate (ECAR), a proxy for lactate production and thus a measure of glycolysis. 2-DG is used as the final inhibitor to confirm that the observed ECAR is due to glycolysis.[\[21\]](#)

Principle: The assay involves sequential injections of glucose, a mitochondrial inhibitor (Oligomycin), and a glycolysis inhibitor (2-DG) to measure basal glycolysis, maximal glycolytic capacity, and non-glycolytic acidification.

Step-by-Step Methodology:

- **Cell Seeding:** Seed cells on a Seahorse XF cell culture microplate and culture overnight. The optimal cell density must be determined for each cell line to ensure ECAR values are within the instrument's linear range.[\[21\]](#)
- **Assay Preparation:** The day of the assay, replace the growth medium with Seahorse XF base medium supplemented with L-glutamine and incubate in a non-CO₂ incubator for 1 hour prior to the assay.
- **Instrument Setup:** Hydrate the sensor cartridge and load the injection ports as follows:
 - Port A: Glucose (e.g., 10 mM final concentration)
 - Port B: Oligomycin (e.g., 1 μ M final concentration)
 - Port C: 2-Deoxy-D-glucose (e.g., 50 mM final concentration)
- **Assay Execution:** Place the plate in the Seahorse XF Analyzer and run the pre-programmed "Glycolysis Stress Test" protocol.
 - **Baseline:** The instrument first measures the basal ECAR of cells in the absence of glucose.

- Glucose Injection: Glucose is injected to initiate glycolysis. The subsequent rise in ECAR represents the rate of basal glycolysis.
- Oligomycin Injection: Oligomycin inhibits mitochondrial ATP synthase, forcing the cells to rely entirely on glycolysis for ATP production. The resulting ECAR reflects the cell's maximum glycolytic capacity.[21] The difference between this rate and the basal glycolysis rate is the glycolytic reserve.
- 2-DG Injection: The final injection of 2-DG shuts down glycolysis. The remaining ECAR is due to non-glycolytic acidification (e.g., from CO₂ production).[21] This confirms that the previously measured ECAR was indeed from glycolysis.



[Click to download full resolution via product page](#)

Caption: Profile of a Seahorse XF Glycolysis Stress Test.

Application 3: In Vivo Metabolic Imaging with FDG-PET

While 2-DG itself is used in preclinical animal models, its most significant clinical translation is in the form of ¹⁸F-fluoro-2-deoxy-D-glucose (FDG), a positron-emitting radioisotope used in Positron Emission Tomography (PET) scanning.[7][13][25][26][27][28]

Principle: FDG operates on the exact same "metabolic trap" principle as 2-DG.[5][8] Tissues with high glucose uptake, such as most malignant tumors, the brain, and inflamed tissues,

accumulate high concentrations of FDG. The positrons emitted by ^{18}F annihilate with electrons, producing gamma rays that are detected by the PET scanner, creating a 3D map of metabolic activity in the body.[25][27] This non-invasive technique is fundamental to modern oncology for tumor detection, staging, and monitoring therapeutic response.[13][26][27]

Pillar 3: Data Interpretation, Validation, and Trustworthiness

Ensuring the reliability of data generated using 2-DG requires careful experimental design and awareness of its broader biological effects.

- **Self-Validating Protocols:** Every experiment should include appropriate controls. In glucose uptake assays, a no-2-DG control establishes background noise, while a known inhibitor (e.g., phloretin, cytochalasin B) validates that the measured uptake is transporter-mediated.[22] In glycolysis stress tests, the final 2-DG injection validates that the measured ECAR is glycolytic in origin.[21]
- **Causality and Experimental Choices:** The choice of 2-DG concentration is critical. For uptake assays, concentrations should be low enough to be in the linear range of transport kinetics. For inhibition studies, concentrations must be high enough to effectively block glycolysis, but researchers must be aware that high doses can induce cytotoxicity through non-glycolytic mechanisms like ER stress.[20][24] The addition of mannose can be used as a control to determine if the observed effects are due to glycolysis inhibition or interference with N-linked glycosylation.[20]
- **Toxicity and Off-Target Effects:** 2-DG is not just a metabolic inhibitor; it is a cytotoxic agent, particularly in glycolytically dependent cells.[5][15][17] It can induce apoptosis, cell cycle arrest, and oxidative stress.[15][19][24][29] When interpreting results, it is essential to distinguish between direct metabolic inhibition and secondary effects related to cellular stress and death. Assays for cell viability (e.g., MTT or clonogenic survival assays) should be run in parallel.[15][30]

Conclusion

2-Deoxy-D-glucose is more than a simple glucose analog; it is a versatile and indispensable tool for dissecting cellular metabolism. From quantifying glucose transporter activity in single

cells to visualizing metabolic hotspots in entire organisms via its cousin, FDG, 2-DG has provided profound insights into the metabolic reprogramming that underlies diseases like cancer and diabetes. By understanding its precise mechanism of action and employing rigorously controlled experimental protocols, researchers can continue to leverage 2-DG to uncover new metabolic vulnerabilities and develop novel therapeutic strategies.

References

- BenchChem Technical Support Team. (2025). Application Notes and Protocols for the 2-Deoxy-D-glucose (2-DG) Glucose Uptake Assay. Benchchem.
- Pajić, M., et al. (2021). 2-Deoxy-D-Glucose: A Novel Pharmacological Agent for Killing Hypoxic Tumor Cells, Oxygen Dependence-Lowering in Covid-19, and Other Pharmacological Activities. PubMed Central. [\[Link\]](#)
- Cozmicway. (n.d.). Understanding the Glycolysis Inhibitor 2-Deoxy-D-glucose (2-DG). Cozmicway. [\[Link\]](#)
- Patsnap Synapse. (2024). What is the mechanism of 2-Deoxyglucose?. Patsnap. [\[Link\]](#)
- Wikipedia. (n.d.). 2-Deoxy-D-glucose. Wikipedia. [\[Link\]](#)
- Dwarakanath, B. S. (2009). Targeting Glucose Metabolism with 2-Deoxy-D-Glucose for Improving Cancer Therapy. Taylor & Francis Online. [\[Link\]](#)
- TeSlaa, T., & Teitell, M. A. (2014). Techniques to Monitor Glycolysis. PMC - NIH. [\[Link\]](#)
- ResearchGate. (n.d.). 2-Deoxy-D-Glucose: A Glycolysis Inhibitor in the Treatment of Cancer. ResearchGate. [\[Link\]](#)
- Pelicano, H., et al. (2019). 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents. PMC - NIH. [\[Link\]](#)
- Pelicano, H., et al. (2019). 2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents. MDPI. [\[Link\]](#)
- Zhang, X. D., et al. (2014). 2-Deoxy-D-glucose targeting of glucose metabolism in cancer cells as a potential therapy. PubMed. [\[Link\]](#)

- Coleman, M. C., et al. (2015). 2-deoxy-D-glucose induces oxidative stress and cell killing in human neuroblastoma cells. PubMed. [\[Link\]](#)
- Phcoker. (n.d.). How does 2-DG inhibit glycolysis?. Phcoker. [\[Link\]](#)
- BenchChem. (2025). Application Notes and Protocols: 2-Deoxy-D-glucose-d1 in Cancer Metabolism Research. Benchchem.
- Zhang, Y., et al. (2023). 2-Deoxy-D-glucose simultaneously targets glycolysis and Wnt/ β -catenin signaling to inhibit cervical cancer progression. PubMed. [\[Link\]](#)
- Taylor & Francis. (n.d.). 2 deoxy d glucose – Knowledge and References. Taylor & Francis. [\[Link\]](#)
- Froment, J., et al. (2006). Effect of 2-Deoxy-D-glucose on Various Malignant Cell Lines In Vitro. Anticancer Research. [\[Link\]](#)
- Kurtoglu, M., et al. (2007). Under normoxia, 2-deoxy-D-glucose elicits cell death in select tumor types not by inhibition of glycolysis but by interfering with N-linked glycosylation. PubMed. [\[Link\]](#)
- Lin, X., et al. (2003). 2-Deoxy-D-glucose-induced cytotoxicity and radiosensitization in tumor cells is mediated via disruptions in thiol metabolism. PubMed. [\[Link\]](#)
- Song, C. W., et al. (1983). Failure of 2-deoxy-D-glucose and 5-thio-D-glucose to Kill Hypoxic Cells of Two Murine Tumors. PubMed. [\[Link\]](#)
- Jensen, J. (2015). Optimized Protocol for Measuring 2-NBDG Uptake as a Cellular Marker of Glycolytic Demand. ScholarWorks@UARK. [\[Link\]](#)
- Assay Genie. (n.d.). 2-NBDG Glucose Uptake Assay Kit (Cell-Based). Assay Genie. [\[Link\]](#)
- Cheng, C., et al. (2015). Glycolysis inhibitor 2-deoxy-D-glucose suppresses carcinogen-induced rat hepatocarcinogenesis by restricting cancer cell metabolism. PubMed. [\[Link\]](#)
- Klotz, L. O., et al. (2022). Mass Spectrometric Metabolic Fingerprinting of 2-Deoxy-D-Glucose (2-DG)-Induced Inhibition of Glycolysis and Comparative Analysis of Methionine

Restriction versus Glucose Restriction under Perfusion Culture in the Murine L929 Model System. PMC - PubMed Central. [\[Link\]](#)

- Muehllehner, G., & Karp, J. S. (2006). The Basic Principles of FDG-PET/CT Imaging. PubMed. [\[Link\]](#)
- Lee, D., et al. (2024). Protocol to measure glucose utilization in mouse tissues using radiolabeled 2-deoxy-D-glucose. ResearchGate. [\[Link\]](#)
- Wan, R., et al. (2004). Dietary supplementation with 2-deoxy-d-glucose improves cardiovascular and neuroendocrine stress adaptation in rats. American Physiological Society Journal. [\[Link\]](#)
- BenchChem. (2025). Application of 2-Deoxy-D-Glucose in Studying Hexokinase Function. Benchchem.
- ResearchGate. (2025). The basic principles of FDG-PET/CT imaging | Request PDF. ResearchGate. [\[Link\]](#)
- Aft, R. L., et al. (2002). Evaluation of 2-deoxy-D-glucose as a chemotherapeutic agent: mechanism of cell death. Breast Cancer Research and Treatment. [\[Link\]](#)
- Semantic Scholar. (n.d.). The Basic Principles of FDG-PET/CT Imaging. Semantic Scholar. [\[Link\]](#)
- Jolepalem, P., & P, P. (2014). Basic principles and applications of 18F-FDG-PET/CT in oral and maxillofacial imaging: A pictorial essay. PMC - PubMed Central. [\[Link\]](#)
- ResearchGate. (2025). (PDF) Evaluation of 2-deoxy-D-glucose as a chemotherapeutic agent: Mechanism of cell death. ResearchGate. [\[Link\]](#)
- Dikici, S., et al. (2021). Developing Wound Dressings Using 2-deoxy-D-Ribose to Induce Angiogenesis as a Backdoor Route for Stimulating the Production of Vascular Endothelial Growth Factor. MDPI. [\[Link\]](#)
- Liv Hospital. (n.d.). FDG PET Scan: A Powerful and Essential Guide. Liv Hospital. [\[Link\]](#)

- Dikici, S., et al. (2020). 2-deoxy-d-ribose (2dDR) upregulates vascular endothelial growth factor (VEGF) and stimulates angiogenesis. PubMed. [[Link](#)]
- precisionFDA. (n.d.). 2-DEOXY-D-.BETA.-RIBOPYRANOSYL-5-AZACYTOSINE. precisionFDA. [[Link](#)]
- Kim, H. S., et al. (2010). 2-Deoxy-D-ribose induces cellular damage by increasing oxidative stress and protein glycation in a pancreatic beta-cell line. PubMed. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. nbinno.com [nbinno.com]
- 2. [Developing Wound Dressings Using 2-deoxy-D-Ribose to Induce Angiogenesis as a Backdoor Route for Stimulating the Production of Vascular Endothelial Growth Factor](#) [mdpi.com]
- 3. [2-deoxy-d-ribose \(2dDR\) upregulates vascular endothelial growth factor \(VEGF\) and stimulates angiogenesis - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- 4. [2-Deoxy-D-ribose induces cellular damage by increasing oxidative stress and protein glycation in a pancreatic beta-cell line - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- 5. [2-Deoxy-D-Glucose: A Novel Pharmacological Agent for Killing Hypoxic Tumor Cells, Oxygen Dependence-Lowering in Covid-19, and Other Pharmacological Activities - PMC](#) [pmc.ncbi.nlm.nih.gov]
- 6. taylorandfrancis.com [taylorandfrancis.com]
- 7. [2-Deoxy-D-glucose - Wikipedia](#) [en.wikipedia.org]
- 8. [2-Deoxy-d-Glucose and Its Analogs: From Diagnostic to Therapeutic Agents - PMC](#) [pmc.ncbi.nlm.nih.gov]
- 9. mdpi.com [mdpi.com]
- 10. pdf.benchchem.com [pdf.benchchem.com]
- 11. [What is the mechanism of 2-Deoxyglucose?](#) [synapse.patsnap.com]

- [12. Glucose Uptake-Glo Assay Technical Manual \[promega.kr\]](#)
- [13. tandfonline.com \[tandfonline.com\]](#)
- [14. cozmicway.com \[cozmicway.com\]](#)
- [15. Evaluation of 2-deoxy-D-glucose as a chemotherapeutic agent: mechanism of cell death - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. researchgate.net \[researchgate.net\]](#)
- [17. 2-Deoxy-D-glucose targeting of glucose metabolism in cancer cells as a potential therapy - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. 2-deoxy-D-glucose induces oxidative stress and cell killing in human neuroblastoma cells - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. 2-Deoxy-D-glucose-induced cytotoxicity and radiosensitization in tumor cells is mediated via disruptions in thiol metabolism - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. Under normoxia, 2-deoxy-D-glucose elicits cell death in select tumor types not by inhibition of glycolysis but by interfering with N-linked glycosylation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. Techniques to Monitor Glycolysis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. assaygenie.com \[assaygenie.com\]](#)
- [23. sigmaaldrich.com \[sigmaaldrich.com\]](#)
- [24. ar.iijournals.org \[ar.iijournals.org\]](#)
- [25. The Basic Principles of FDG-PET/CT Imaging - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [26. researchgate.net \[researchgate.net\]](#)
- [27. Basic principles and applications of 18F-FDG-PET/CT in oral and maxillofacial imaging: A pictorial essay - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [28. FDG PET Scan: A Powerful and Essential Guide - Liv Hospital \[int.livhospital.com\]](#)
- [29. 2-Deoxy-D-glucose simultaneously targets glycolysis and Wnt/ \$\beta\$ -catenin signaling to inhibit cervical cancer progression - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [30. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Application Notes & Protocols: Leveraging 2-Deoxy-D-glucose in Metabolic Research]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1277164/docs#application-notes-protocols-leveraging-2-deoxy-d-glucose-in-metabolic-research\]](https://www.benchchem.com/product/b1277164/docs#application-notes-protocols-leveraging-2-deoxy-d-glucose-in-metabolic-research)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)